Cas no 676591-81-4 (Benzonitrile, 3-[(4-methylphenyl)sulfinyl]-)

• Product Name: Benzonitrile, 3-[(4-methylphenyl)sulfinyl]-
• CAS No: 676591-81-4
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• CID: 394361
• PubChem ID: 12120379
• Update Time: 2025-04-19

Benzonitrile, 3-[(4-methylphenyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(4-methylphenyl)sulfinyl]-
• 3-(4-methylphenyl)sulfinylbenzonitrile
• 676591-81-4
• DTXSID50477945

• Inchi： 1S/C14H11NOS/c1-11-5-7-13(8-6-11)17(16)14-4-2-3-12(9-14)10-15/h2-9H,1H3
• InChI Key： JBFHVPPUYULZSA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 241.05623
• Monoisotopic Mass: 241.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• PSA: 40.86